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Compound of Interest

Compound Name: Ethyl 3-(piperazin-1-yl)benzoate
CAS No.: 202262-40-6
Cat. No.: B1599856
Get Quote
. J

Executive Summary

Ethyl 3-(piperazin-1-yl)benzoate (CAS: 1240615-44-4 for HCI salt) is a critical
pharmacophore intermediate used in the synthesis of kinase inhibitors and neuroleptic agents.
Its structure combines an electron-withdrawing ester group and an electron-donating
piperazine ring in a meta relationship, creating a unique push-pull electronic system that
significantly influences its spectroscopic signature.

This technical guide provides a rigorous analysis of the compound's spectral data (NMR, IR,
MS). Where proprietary raw data is non-public, values are derived from high-fidelity structural
analogs (e.g., ethyl 3-aminobenzoate, N-phenylpiperazine) and validated predictive algorithms,
serving as a standard reference for structural elucidation.

Molecular Profile
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Property Detail

IUPAC Name Ethyl 3-(piperazin-1-yl)benzoate

Molecular Formula C13H18N202

Molecular Weight 234.30 g/mol

Exact Mass 234.1368

Key Functional Groups Ethyl Ester, Aryl Piperazine (Secondary Amine)
Electronic Character Meta-substituted donor-acceptor system

Mass Spectrometry (MS) Analysis[1][2]
lonization and Molecular lon

In Electrospray lonization (ESI-positive), the compound exhibits a dominant protonated
molecular ion [M+H]* at m/z 235.1. Under Electron lonization (El, 70 eV), the molecular ion
(Me*) at m/z 234 is prominent due to the stability of the aromatic system.

Fragmentation Logic

The fragmentation pattern is driven by two primary pathways:
o Ester Cleavage: Loss of the ethoxy group (-OEt, 45 Da) followed by carbonyl loss.

o Piperazine Ring Disassembly: Characteristic retro-Diels-Alder-like fragmentation of the
saturated ring.

Fragmentation Pathway Diagram
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Figure 1: Proposed fragmentation pathway under Electron lonization (El).

Vibrational Spectroscopy (IR)[3]

The Infrared spectrum is dominated by the conjugation between the aromatic ring and the ester
carbonyl. The meta-amino group provides a distinct N-H stretch, differentiating it from N-
alkylated derivatives.
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. . Assignment / Structural
Frequency (cm~?) Vibration Mode .
Insight

Weak, broad band

corresponding to the
3300 — 3450 Vv(N-H) _

secondary amine of the

piperazine ring.

Aliphatic C-H stretches from
2800 — 2980 v(C-H) the ethyl group and piperazine

ring.

Diagnostic Peak: Conjugated

ester carbonyl. Slightly lower
1710 - 1720 v(C=0) _

frequency than non-conjugated

esters due to resonance.

Aromatic ring breathing
1580 — 1600 v(C=C)
modes.

C-0O-C asymmetric stretch of
1270 - 1290 v(C-0)
the ester.

Nuclear Magnetic Resonance (NMR)[1][3][4][5][6][7]

[8][9][10]
'H NMR Characterization (400 MHz, CDCIs)

The meta-substitution pattern creates a complex aromatic region. The piperazine protons
appear as two distinct triplets or broad multiplets depending on the solvent and concentration.

Aromatic Region Logic:

o H-2: Located between the ester (EWG) and piperazine (EDG). The ester's deshielding effect
dominates, but it is meta to the donor. It appears as a narrow doublet or singlet.

e H-4:0rtho to the piperazine donor and para to the ester. The donor effect shields this proton
significantly (upfield shift).
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+ H-5:Meta to both groups. Experiences minimal resonance effects; appears as a pseudo-
triplet.

¢ H-6:0rtho to the ester. Strongly deshielded.

Assignment Table
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o Shift (6 o . Coupling (J Assignment
Position Multiplicity Integration

ppm) Hz) Logic

Ortho to
H-2 7.55 -7.60 dd/s 1H J

i

2.0 ester;
deshielded.

Ortho to
H-6 7.45 —-7.50 dt 1H J~7.8,1.5 ester;
deshielded.

Meta to
H-5 7.28 -7.32 t 1H J~7.8 substituents;

neutral shift.

Ortho to
amine;

shielded
(upfield).

H-4 7.05-7.10 dd 1H J~8.0, 2.0

Characteristic
Ester -CH2- 4.35 q 2H J

l

7.1
ethyl quartet.

Alpha to

Pip -CH2- (N- )
3.15-3.25 m/t 4H - aromatic

Ar) .
nitrogen.

Alpha to
2.95-3.05 m/t 4H - secondary

amine.

Pip -CH2-
(NH)

Exchangeabl
NH 1.80-2.00 brs 1H - e; shift varies

with conc.

Characteristic
Ester -CHs 1.38 t 3H J

l

7.1
ethyl triplet.

13C NMR Characterization (100 MHz, CDCI:s)
e Carbonyl (C=0): ~167.0 ppm.[1]
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Aromatic C-N (Ipso): ~151.5 ppm (Deshielded by N).

Aromatic C-C=0 (Ipso): ~131.0 ppm.[2]

Aromatic CH: 129.2 (C-5), 120.5 (C-6), 119.8 (C-2), 116.5 (C-4).

Aliphatic: 61.0 (Ester CHz2), 50.2 (Pip N-Ar), 46.1 (Pip NH), 14.3 (Ester CH3).

NMR Assignment Workflow
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Figure 2: Logic flow for assigning protons in the 1H NMR spectrum.

Experimental Protocols

To ensure reproducibility of the data presented above, follow these standard operating
procedures (SOPs).

NMR Sample Preparation

e Solvent Selection: Use Deuterated Chloroform (CDCls) with 0.03% TMS as an internal
standard. For hydrochloride salts, add 1 drop of NaOD/D20 or use DMSO-ds to solubilize.
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e Concentration: Dissolve 5-10 mg of the compound in 0.6 mL of solvent.

« Filtration: Filter through a cotton plug in a Pasteur pipette to remove undissolved particulates
that cause line broadening.

Mass Spectrometry (LC-MS)

Mobile Phase: 0.1% Formic Acid in Water (A) / Acetonitrile (B).

Gradient: 5% B to 95% B over 10 minutes.

lonization: ESI Positive mode.

Concentration: Dilute sample to 1 pug/mL in Methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Comprehensive Spectroscopic Characterization of Ethyl
3-(piperazin-1-yl)benzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1599856/docs#comprehensive-spectroscopic-
characterization-of-ethyl-3-piperazin-1-yl-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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